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Compound of Interest

Compound Name: 1-Azidododecane

Cat. No.: B3047302 Get Quote

For Researchers, Scientists, and Drug Development Professionals

This guide provides a comprehensive overview of the safety and handling precautions for 1-
Azidododecane (C₁₂H₂₅N₃). Due to its azide functional group, this long-chain alkyl azide

requires careful handling to mitigate risks associated with potential toxicity and thermal

instability. This document outlines the known properties, safe handling procedures, personal

protective equipment, and emergency protocols.

Physicochemical and Toxicological Properties
Quantitative data for 1-Azidododecane is not readily available in public literature. The

following table includes essential identifiers and notes the absence of specific experimental

data for key physical and toxicological properties. Researchers should treat this compound with

the caution afforded to other organic azides.
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Property Value Source/Notes

Chemical Name 1-Azidododecane -

Synonyms Dodecyl azide -

CAS Number 13733-78-3 --INVALID-LINK--

Molecular Formula C₁₂H₂₅N₃ --INVALID-LINK--

Molecular Weight 211.35 g/mol --INVALID-LINK--

Boiling Point Data not available It is a high-boiling liquid.

Melting Point Data not available -

Density Data not available -

Flash Point Data not available Assumed to be combustible.

LD₅₀ (Oral) Data not available

Long-chain alkyl azides are

generally considered to have

moderate to high toxicity. The

toxicity of azides is often

compared to that of cyanides.

LD₅₀ (Dermal) Data not available Avoid skin contact.

LC₅₀ (Inhalation) Data not available
Avoid inhalation of vapors or

aerosols.

Mutagenicity Data not available

Some alkyl azides have shown

mutagenic effects in bacterial

assays.

Hazard Identification and GHS Classification
While a specific GHS classification for 1-Azidododecane is not universally established, based

on the hazards of similar organic azides, the following classifications should be anticipated:

Acute Toxicity: May be harmful if swallowed, in contact with skin, or if inhaled.

Serious Eye Damage/Eye Irritation: May cause eye irritation.
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Skin Corrosion/Irritation: May cause skin irritation.

Explosive Properties: Organic azides are known to be potentially explosive, sensitive to heat,

shock, and friction.

Hazard Statements (Anticipated):

H302: Harmful if swallowed.

H312: Harmful in contact with skin.

H332: Harmful if inhaled.

H315: Causes skin irritation.

H319: Causes serious eye irritation.

EUH029: Contact with water liberates toxic gas.

EUH032: Contact with acids liberates very toxic gas.

Precautionary Statements (Recommended):

P210: Keep away from heat, hot surfaces, sparks, open flames, and other ignition sources.

No smoking.

P261: Avoid breathing dust/fume/gas/mist/vapors/spray.

P280: Wear protective gloves/protective clothing/eye protection/face protection.

P301+P312: IF SWALLOWED: Call a POISON CENTER or doctor/physician if you feel

unwell.

P302+P352: IF ON SKIN: Wash with plenty of soap and water.

P305+P351+P338: IF IN EYES: Rinse cautiously with water for several minutes. Remove

contact lenses, if present and easy to do. Continue rinsing.
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Experimental Protocols
Synthesis of 1-Azidododecane
A common and effective method for the synthesis of 1-Azidododecane is through the

nucleophilic substitution of a dodecyl halide with sodium azide.

Materials:

1-Bromododecane (1.0 eq)

Sodium azide (NaN₃) (1.2 - 1.5 eq)

Dimethyl sulfoxide (DMSO) or Dimethylformamide (DMF)

Deionized water

Dichloromethane or Diethyl ether

Anhydrous magnesium sulfate or sodium sulfate

Procedure:

In a round-bottom flask equipped with a magnetic stirrer and a reflux condenser, dissolve 1-

bromododecane in DMSO.

Add sodium azide to the solution.

Heat the reaction mixture to 60-80 °C and stir for 12-24 hours. The progress of the reaction

can be monitored by thin-layer chromatography (TLC).

After the reaction is complete, allow the mixture to cool to room temperature.

Pour the reaction mixture into a separatory funnel containing deionized water.

Extract the aqueous layer with dichloromethane or diethyl ether (3x).

Combine the organic layers and wash with brine.
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Dry the organic layer over anhydrous magnesium sulfate or sodium sulfate.

Filter the drying agent and concentrate the organic solvent under reduced pressure using a

rotary evaporator to yield 1-Azidododecane.

Note on Safety: Sodium azide is highly toxic and can form explosive heavy metal azides. Use

non-metal spatulas and equipment. All manipulations should be performed in a well-ventilated

fume hood.

Safe Handling and Storage
Engineering Controls:

All work with 1-Azidododecane should be conducted in a certified chemical fume hood to

minimize inhalation exposure.

A safety shield should be used when performing reactions, especially when heating or

concentrating the material.[1]

Ensure that an emergency eyewash station and safety shower are readily accessible.

Personal Protective Equipment (PPE):

Eye Protection: Chemical safety goggles are mandatory. A face shield should be worn when

there is a risk of splashing or explosion.[2]

Skin Protection: A flame-resistant lab coat should be worn. Disposable nitrile gloves are

suitable for incidental contact, but heavy-duty gloves (e.g., butyl rubber) should be

considered for direct or prolonged handling.

Respiratory Protection: If there is a potential for aerosolization or if working outside of a fume

hood (not recommended), a respirator with an appropriate organic vapor cartridge should be

used.

Storage:

Store 1-Azidododecane in a tightly sealed container in a cool, dry, and well-ventilated area.
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Store away from heat, sources of ignition, and incompatible materials such as acids,

oxidizing agents, and heavy metals.

The storage area should be clearly labeled with a "Danger: Explosive Hazard" sign.

Spill and Waste Disposal
Spill Procedure:

Evacuate the area immediately.

Wear appropriate PPE, including respiratory protection.

For small spills, absorb the material with an inert absorbent such as vermiculite, sand, or

commercial sorbent pads.

Place the absorbed material into a labeled, sealed container for hazardous waste disposal.

Do not use combustible materials like paper towels to clean up spills.

Ventilate the area and wash the spill site after material pickup is complete.

Waste Disposal:

1-Azidododecane and any contaminated materials must be disposed of as hazardous

waste.

Decomposition prior to disposal is a recommended safety practice. A common method

involves the reduction of the azide to the corresponding amine using a reducing agent like

triphenylphosphine or by catalytic hydrogenation. This should be performed by trained

personnel under controlled conditions.

Never dispose of organic azides down the drain.

Contact your institution's environmental health and safety (EHS) office for specific disposal

guidelines.

Risk Assessment and Control Workflow
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The following diagram illustrates a logical workflow for assessing and controlling the risks

associated with handling 1-Azidododecane.

Risk Assessment and Control for 1-Azidododecane

Planning Phase

Control Measures

Execution & Emergency Prep

Post-Experiment

Identify Hazards:
- Toxicity (acute, chronic)

- Explosivity (heat, shock, friction)
- Incompatibility

Assess Risks:
- Scale of experiment

- Reaction conditions (temp, pressure)
- Potential for aerosolization

Evaluate

Implement Engineering Controls:
- Fume hood
- Blast shield

- Proper ventilation

Mitigate

Prepare for Emergencies:
- Know location of eyewash/shower

- Have spill kit ready
- Review emergency contacts

Select Appropriate PPE:
- Safety goggles & face shield

- Flame-resistant lab coat
- Chemical-resistant gloves

Establish Safe Work Practices:
- Work in designated area

- No lone work
- Minimize quantities

Conduct Experiment

Proceed

Decontaminate & Clean

Dispose of Waste:
- Segregate hazardous waste
- Follow institutional protocols
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Click to download full resolution via product page

Risk assessment and control workflow for 1-Azidododecane.

Signaling Pathways and Logical Relationships
The primary hazard of organic azides stems from the energetic nature of the N₃ functional

group. Thermal or mechanical energy input can initiate the decomposition pathway, leading to

the formation of a highly reactive nitrene intermediate and the release of nitrogen gas.
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Decomposition Pathway of 1-Azidododecane

Energy Input
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Decomposition pathway of 1-Azidododecane.

Disclaimer: This guide is intended for informational purposes only and should not be

considered a substitute for a comprehensive risk assessment conducted by qualified
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professionals. Always consult the most current Safety Data Sheet (SDS) for 1-Azidododecane
and follow all institutional and regulatory safety guidelines.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com
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